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An In-depth Technical Guide on Orfamide B Producing Bacterial Strains

For Researchers, Scientists, and Drug Development Professionals

Introduction
Orfamide B is a cyclic lipopeptide (CLP) belonging to the orfamide family of biosurfactants.

These molecules are produced by various species of Pseudomonas bacteria and have

garnered significant interest due to their diverse biological activities, including antifungal,

insecticidal, and biosurfactant properties.[1][2][3][4][5] This technical guide provides a

comprehensive overview of the bacterial strains known to produce Orfamide B, detailed

experimental protocols for its production and isolation, and an examination of its biosynthetic

pathway.

Orfamide B Producing Bacterial Strains
The primary producers of Orfamide B identified in the scientific literature are strains of

Pseudomonas. Notably, Pseudomonas sp. CMR5c and Pseudomonas sp. CMR12a, both

isolated from the rhizosphere of cocoyam, are well-characterized producers of this compound.

[1][2] While the broader Pseudomonas protegens group is known for producing Orfamide A,

these related strains specialize in the synthesis of Orfamide B.[1][2]

Quantitative Data on Orfamide Production
The following table summarizes the yield of purified orfamides from a culture of Pseudomonas

sp. CMR5c, as reported in scientific literature.
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Compound Yield (mg) from 500 mL culture

Orfamide B 33.54

Orfamide F 9.4

Orfamide G 5.8

Data sourced from Ma et al. (2016).[1]

Biosynthesis of Orfamide B
Orfamide B is synthesized via a non-ribosomal peptide synthetase (NRPS) mechanism. This

process is orchestrated by a cluster of genes, primarily ofaA, ofaB, and ofaC, which encode the

large NRPS enzymes.[2][4][6] These enzymes are modular, with each module responsible for

the activation and incorporation of a specific amino acid into the growing peptide chain. The

biosynthesis is terminated by a thioesterase (TE) domain, which catalyzes the cyclization and

release of the final lipopeptide.[2][4] The production of orfamides is regulated by LuxR-type

transcriptional regulators.[2][4]

Biosynthesis Pathway of Orfamide B
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Orfamide B Biosynthesis Pathway
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Workflow for Orfamide B Isolation and Purification

Start: Bacterial Culture

Centrifugation (10,000 x g, 10 min)

Collect Supernatant

Acidification (pH 2.0 with 6M HCl)

Overnight Precipitation (4°C)

Centrifugation (10,000 x g, 10 min)

Collect Precipitate

Methanol Extraction

Crude Extract

Solid-Phase Extraction (C18)

Collect Fractions

Droplet Collapse Assay & UPLC-MS

Active Fractions

RP-HPLC (C18)

Purified Orfamide B

End: Structural Analysis (NMR, MS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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